![molecular formula C17H16ClN3O B2854664 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine CAS No. 321391-74-6](/img/structure/B2854664.png)
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CMPMA) is a synthetic compound that is widely used in scientific research. It is a pyrazolamine derivative and is structurally related to the widely studied compound, 4-chloro-N-methyl-3-phenyl-1H-pyrazole-5-amine (CMP). CMPMA is a useful research tool due to its unique properties and its ability to be used in a variety of scientific applications.
Scientific Research Applications
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine has a wide range of applications in scientific research. It has been used in the study of the effects of drugs on the central nervous system, as well as in the study of the effects of drugs on the cardiovascular system. This compound has also been used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the endocrine system. In addition, this compound has been used in the study of the effects of drugs on the gastrointestinal system and in the study of the effects of drugs on the reproductive system.
Mechanism of Action
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is thought to act as an agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior. This compound is also thought to act as an antagonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. In addition, this compound is thought to act as an antagonist at the 5-HT3 receptor, which is involved in the regulation of nausea and vomiting.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase levels of dopamine and serotonin in the brain, as well as to increase levels of norepinephrine and epinephrine in the blood. In addition, this compound has been shown to have anxiolytic, antidepressant, and antinociceptive effects.
Advantages and Limitations for Lab Experiments
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. In addition, this compound is non-toxic and has a low potential for abuse. However, there are also some limitations to its use in lab experiments. This compound is not water-soluble, and it can be difficult to dissolve in organic solvents. In addition, this compound is relatively expensive, and its effects can be short-lived.
Future Directions
There are several potential future directions for research on 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine. One potential direction is to further study its effects on the cardiovascular system. Another potential direction is to further study its effects on the immune system. In addition, further research could be done to better understand the mechanism of action of this compound and to determine its potential therapeutic applications. Finally, further research could be done to develop more efficient and cost-effective methods of synthesizing this compound.
Synthesis Methods
4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is synthesized by the reaction of 4-chloro-N-methyl-3-phenyl-1H-pyrazole-5-amine (CMP) with 4-methoxybenzyl bromide in the presence of sodium hydroxide. The reaction is carried out in an aqueous solution and is heated to 80°C for 3 hours. The product is then purified by recrystallization in methanol. The yield of this compound is typically in the range of 80-90%.
properties
IUPAC Name |
4-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-methylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O/c1-11-16(12-3-5-13(18)6-4-12)17(19)21(20-11)14-7-9-15(22-2)10-8-14/h3-10H,19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGQRPOYHJIYURA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C2=CC=C(C=C2)Cl)N)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.